Cas no 1207009-62-8 (2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• CAS No: 1207009-62-8
• MF: C₁₉H₁₇FN₂O₃S
• MW: 372.413286924362
• CID: 5950786
• PubChem ID: 45497789
• Update Time: 2025-06-22

2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• 2-(4-fluorophenyl)sulfanyl-N-[[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl]acetamide
• F2493-2871
• 1207009-62-8
• 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl}acetamide
• 2-((4-fluorophenyl)thio)-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)acetamide
• AKOS024652308

• Inchi： 1S/C19H17FN2O3S/c1-24-16-4-2-3-13(9-16)18-10-15(22-25-18)11-21-19(23)12-26-17-7-5-14(20)6-8-17/h2-10H,11-12H2,1H3,(H,21,23)
• InChI Key： TULSOESYYKEWCX-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CC(OC)=C2)ON=1)(=O)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 372.094
• Monoisotopic Mass: 372.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide

Introduction to 2-(4-Fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide (CAS No. 1207009-62-8)

2-(4-Fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide (CAS No. 1207009-62-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group, a sulfanyl moiety, and an oxazolylmethyl acetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide is particularly interesting due to the presence of multiple functional groups that can interact with various biological targets. The fluorine atom in the 4-position of the phenyl ring can enhance the lipophilicity and metabolic stability of the molecule, while the sulfanyl group can participate in redox reactions and form covalent bonds with cysteine residues in proteins. The oxazolylmethyl acetamide moiety adds further complexity and can modulate the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of 2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide has also shown promise as an antitumor agent. In vitro and in vivo studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. Additionally, the compound's ability to cross the blood-brain barrier makes it a potential candidate for treating brain tumors.

The pharmacokinetic properties of 2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects. Researchers are currently exploring prodrug strategies to enhance its therapeutic index and reduce toxicity.

In terms of safety and toxicity, preliminary studies have indicated that 2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide is generally well-tolerated at therapeutic doses. However, more extensive preclinical and clinical trials are needed to fully assess its safety profile and determine optimal dosing regimens. These trials will also help to identify any potential drug-drug interactions or contraindications.

The synthesis of 2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-fluorothiophenol with an appropriate oxazolylmethyl acetamide derivative under basic conditions. The resulting intermediate is then further modified to introduce the desired functional groups. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its development as a potential therapeutic agent.

In conclusion, 2-(4-fluorophenyl)sulfanyl-N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide (CAS No. 1207009-62-8) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating inflammatory diseases and cancer. As more data becomes available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of drugs available for improving human health.